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Compound of Interest

Compound Name:
1-(Methoxymethyl)-1H-indol-4-

amine

Cat. No.: B13169123

Get Quote

CAS Registry Number: 1482844-01-8 Molecular Formula: C₁₀H₁₂N₂O Molecular Weight:

176.22 g/mol [1]

Executive Summary & Chemical Identity
1-(Methoxymethyl)-1H-indol-4-amine is a specialized heterocyclic building block, primarily

utilized in the synthesis of kinase inhibitors and indole-based alkaloids. Structurally, it consists

of an electron-rich indole core substituted with a primary amine at the C4 position and a

methoxymethyl (MOM) protecting group at the N1 position.

Critical Stability Warning: The N-MOM group is an acetal-like protecting group. While stable

under basic conditions, it is acid-labile. Solubility testing or stock solution preparation in acidic

media (or unbuffered protic solvents that may become acidic over time) poses a high risk of

deprotection to the parent 4-aminoindole.

Physicochemical Basis of Solubility
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To understand the solubility profile without relying solely on sparse empirical data, we analyze

the intermolecular forces governed by the molecule's functional groups.

Feature Chemical Nature Impact on Solubility

Indole Core Aromatic, Lipophilic

Drives solubility in organic

solvents (DCM, EtOAc); limits

water solubility.

4-Amino Group (-NH₂) H-Bond Donor/Acceptor

Increases polarity; enhances

solubility in alcohols (MeOH,

EtOH) and polar aprotic

solvents (DMSO).

N-MOM Group Ether/Acetal (Lipophilic)

Increases LogP compared to

free indole; improves solubility

in chlorinated solvents and

ethers; removes the N1 H-

bond donor.

Estimated LogP: ~1.8 – 2.2 Predicted pKa (4-NH₂): ~4.0 – 5.0 (Weak base; resonance

delocalization reduces basicity compared to aliphatic amines).

Solvent Compatibility Matrix
Note: The data below represents a high-confidence categorical assessment based on structural

analogs (e.g., 4-aminoindole, N-methylindole) and standard synthetic protocols for MOM-

protected indoles.

Table 1: Solubility Profile
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Solvent Class
Specific
Solvent

Solubility
Rating

Suitability Notes

Chlorinated
Dichloromethane

(DCM)

High (>50

mg/mL)
Excellent

Preferred for

extraction and

transfer.

Chlorinated
Chloroform

(CHCl₃)

High (>50

mg/mL)
Excellent

Watch for trace

HCl in aged

CHCl₃ (risk of

MOM cleavage).

Polar Aprotic DMSO
High (>100

mg/mL)
Stock Solutions

Ideal for

biological

assays; difficult

to remove.

Polar Aprotic DMF / DMAc
High (>100

mg/mL)
Reaction

Standard

reaction solvent.

Polar Protic
Methanol /

Ethanol
Moderate - High Good

Good for

recrystallization.

Ensure solvent is

neutral.

Ethers THF / 2-MeTHF Moderate - High Reaction

Excellent for

anhydrous

reactions.

Esters
Ethyl Acetate

(EtOAc)
Moderate Extraction

Soluble, but less

so than in DCM.

Hydrocarbons
Hexanes /

Heptane
Low / Insoluble Precipitation

Used as an anti-

solvent to crash

out the product.

Aqueous Water (pH 7) Insoluble Wash
Compound is

lipophilic.

Aqueous 0.1 M HCl Soluble

(Decomposes)

AVOID Solubilizes via

protonation but
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cleaves MOM

group.

Experimental Protocols (Self-Validating Systems)
Since batch-to-batch variations (crystal habit, purity) affect exact solubility limits, use these

protocols to validate the solvent system for your specific lot.

Protocol A: Visual Solubility Screening (Rapid)
Use this to quickly determine if a solvent is viable for reactions or transfers.

Preparation: Weigh 5 mg of 1-(Methoxymethyl)-1H-indol-4-amine into a 1.5 mL clear HPLC

vial.

Addition: Add 50 µL of the target solvent (starting concentration: 100 mg/mL).

Agitation: Vortex for 30 seconds. Sonication (30-40 kHz) for 1 minute is permissible if the

solvent is not chlorinated (to avoid heating/degradation).

Observation:

Clear Solution: Solubility > 100 mg/mL.

Suspension: Add solvent in 50 µL increments until clear or total volume reaches 1 mL (<5

mg/mL).

Protocol B: Gravimetric Saturation Point Determination
Use this for precise formulation or recrystallization data.

Saturation: Add excess solid (~50 mg) to 0.5 mL of solvent in a sealed vial.

Equilibration: Shake at 25°C for 24 hours.

Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-saturated).

Quantification: Pipette exactly 100 µL of filtrate into a pre-weighed aluminum pan.
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Drying: Evaporate solvent (vacuum oven at 40°C) until constant weight.

Calculation:

Strategic Applications in Synthesis & Purification
Reaction Solvent Selection
For nucleophilic substitutions or palladium-catalyzed couplings involving the 4-amine:

Primary Choice: Anhydrous THF or Dioxane. These maintain solubility while being inert to

the MOM group.

Alternative:DMF is superior for high-temperature couplings (>80°C) but complicates workup.

Purification Strategy (Chromatography)
The solubility differential between chlorinated solvents and hydrocarbons is the key to

purification.

Mobile Phase: A gradient of Hexanes : Ethyl Acetate is standard.

Starting point: 5% EtOAc in Hexanes (Compound likely retains).

Elution: Typically elutes between 20% - 40% EtOAc depending on silica activity.

Loading: Dissolve the crude material in a minimum volume of DCM (not EtOAc/Hexanes) to

ensure complete solubilization before loading onto the column.

Visualization of Workflows
Figure 1: Solubility Determination Decision Tree
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Undissolved

Calculate Solubility
S = Mass / VolTotal Vol > 1mL?
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No

Insoluble (< 5 mg/mL)

Yes

Click to download full resolution via product page

Caption: Step-by-step decision tree for rapid visual solubility assessment in the lab.

Figure 2: Solvent Selection for Synthesis & Processing
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Caption: Strategic solvent mapping for synthesis, purification, and stability avoidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Solvent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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